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Compound of Interest

Compound Name: 3-(2,2,2-Trifluoroethoxy)aniline

Cat. No.: B172331 Get Quote

Technical Support Center: 3-(2,2,2-
trifluoroethoxy)aniline
This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-(2,2,2-trifluoroethoxy)aniline
(CAS No. 123207-61-4). The information is compiled from safety data sheets of the compound

and structurally similar chemicals.

Hazard Summary and Data
3-(2,2,2-trifluoroethoxy)aniline is a hazardous chemical that requires careful handling.

Absorption through the skin is possible, and like many aniline compounds, it may lead to

methemoglobinemia, causing cyanosis (a blue tint to the skin)[1][2][3]. The health hazards of

this specific material have not been fully investigated, so it should be handled with extreme

caution[3].

Table 1: GHS Hazard Classification Data is based on 3-(2,2,2-trifluoroethoxy)aniline and

similar fluorinated anilines.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[3]

[4].

Acute Toxicity, Dermal -
H312: Harmful in contact with

skin.

Acute Toxicity, Inhalation - H332: Harmful if inhaled.

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4].

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[3][4].

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][4].

Carcinogenicity / Mutagenicity -

Suspected of causing genetic

defects and cancer (based on

aniline)[5].

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C8H8F3NO

CAS Number 123207-61-4

Appearance
Light-colored oily liquid (inferred from similar

compounds)[2][6]

Combustibility Combustible liquid (inferred from aniline)[7][8]

Hazardous Decomposition Products

May evolve carbon monoxide, carbon dioxide,

nitrogen oxides (NOx), and hydrogen fluoride

under fire conditions[3][9][10].

Table 3: Exposure Controls and Personal Protective Equipment (PPE)
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Control Specification

Engineering Controls

Work must be performed in a chemical fume

hood.[5] Ensure safety showers and eyewash

stations are readily accessible.[11][12]

Eye/Face Protection
Wear chemical safety goggles or a face shield

(NIOSH or EN 166 approved).[3]

Skin Protection

Wear a lab coat, long pants, and closed-toe

shoes. Use chemical-resistant gloves (e.g.,

butyl, Viton; nitrile gloves offer limited protection

and require frequent changes).[5][13]

Respiratory Protection

If working outside a fume hood or if exposure

limits may be exceeded, use a NIOSH-approved

respirator with an appropriate cartridge for

organic vapors/ammonia.[3][12]

Hygiene Practices

Wash hands thoroughly after handling.[7] Do not

eat, drink, or smoke in the laboratory. Remove

and wash contaminated clothing before reuse.

[7][9]

Troubleshooting and FAQs
This section addresses specific issues you may encounter during experiments.

Handling and Storage

Q1: What are the primary hazards I should be aware of? A: The primary hazards are that it is

harmful if swallowed, inhaled, or absorbed through the skin. It causes serious skin and eye

irritation and may cause respiratory irritation.[3][4] Due to its aniline structure, it is suspected

of being a mutagen and carcinogen and can cause methemoglobinemia.[3][5][14]

Q2: What is the correct Personal Protective Equipment (PPE) for handling this compound?

A: Always work in a chemical fume hood.[5] Wear chemical safety goggles, a fully buttoned

lab coat, and chemical-resistant gloves.[3][7] For aniline compounds, nitrile gloves offer poor
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protection and should only be used for negligible contact, with frequent changes.[5] Consider

more robust gloves like butyl or Viton for extended handling.

Q3: How should I properly store this chemical? A: Store the container tightly closed in a cool,

dry, and well-ventilated area.[3] Keep it away from sources of ignition and incompatible

materials.[12] Store in a locked cabinet or an area accessible only to authorized personnel.

[4] The compound may be sensitive to light and air.[7]

Q4: What materials are incompatible with 3-(2,2,2-trifluoroethoxy)aniline? A: Avoid contact

with strong oxidizing agents, strong acids, strong bases, acid anhydrides, and acid chlorides.

[3][4][10][12]

In-Experiment Troubleshooting

Q5: I accidentally splashed a small amount on my gloved hand. What should I do? A:

Immediately remove the contaminated glove using the proper removal technique to avoid

skin contact.[13] Dispose of the glove as hazardous waste. Wash your hands thoroughly with

soap and water.[13] If you suspect any skin contact occurred, continue washing for at least

15 minutes and seek medical attention.[2]

Q6: I can smell the chemical while working in the fume hood. What does this mean? A: This

indicates a potential problem with your fume hood's performance or your experimental setup.

Stop your work, close the container, and lower the fume hood sash completely. Notify your

lab manager or Environmental Health and Safety (EHS) department to have the fume hood

inspected. Do not resume work until the issue is resolved.

Q7: The compound, which was initially a light-colored liquid, has darkened over time. Is it still

safe to use? A: Aniline and its derivatives are often sensitive to air and light and can darken

over time due to oxidation and polymerization.[7] While this may not affect every reaction,

the presence of impurities could impact sensitive experiments. It is best to use a fresh stock

or purify the material if the outcome of your experiment is critical. The darkened material

should still be handled with the same safety precautions.

Emergency Procedures

Q8: What is the correct procedure for a small spill? A: For a small spill contained within a

fume hood, ensure you are wearing appropriate PPE.[5] Cover the spill with an inert
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absorbent material like vermiculite, sand, or a commercial sorbent.[3] Collect the absorbed

material using non-sparking tools and place it into a sealed, properly labeled container for

hazardous waste disposal.[3][12] Ventilate the area and wash the spill site after cleanup is

complete.[7]

Q9: What are the first aid measures for exposure? A:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible. Seek immediate medical attention.[7][9][11]

Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected skin

area with plenty of soap and water for at least 15 minutes.[2] Seek immediate medical

attention.[2][5]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1][5]

[13]

Ingestion: Do NOT induce vomiting.[3][13] Rinse the mouth with water. Seek immediate

medical attention and show the safety data sheet to the doctor.[7][9][13]

Detailed Experimental Protocols
Protocol 1: Safe Handling and Use in Experiments

Preparation: Before starting, review this guide and the Safety Data Sheet (SDS). Ensure a

chemical fume hood is certified and operational. Confirm that a safety shower, eyewash

station, and appropriate spill kit are accessible.

PPE: Don all required PPE: safety goggles, a lab coat, and chemical-resistant gloves.

Aliquotting: Perform all manipulations, including weighing and transferring, inside the

chemical fume hood.[5]

Procedure: Keep the container sealed when not in use. Use glassware and equipment that is

clean, dry, and free of contaminants.
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Post-Experiment: After use, tightly seal the main container and return it to its designated

storage location.[5] Decontaminate any surfaces and equipment.

Waste: Dispose of all contaminated materials (gloves, pipette tips, absorbent paper) into a

designated "Halogenated Organic Waste" container.[15][16]

Protocol 2: Emergency Spill Cleanup (Small Spill <100 mL)

Alert & Secure: Alert personnel in the immediate area. Restrict access and post a "Spill

Cleanup in Progress" sign.

Ventilate: Ensure the spill is contained within a functioning fume hood. If not, evacuate the

area and call your institution's EHS emergency line.

PPE: Wear robust PPE, including double gloves (nitrile inner, butyl outer), safety goggles,

and a lab coat. A respirator may be necessary if there is a risk of inhalation.

Contain & Absorb: Cover the spill with an inert absorbent material (vermiculite, sand, etc.).[3]

Do not use combustible materials like paper towels.

Collect: Carefully scoop the absorbed material into a chemically compatible container.[3]

Package for Disposal: Seal the container, wipe the exterior, and label it clearly as

"Hazardous Waste: 3-(2,2,2-trifluoroethoxy)aniline Spill Debris."

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap

and water. Place all cleaning materials in the hazardous waste container.

Final Steps: Remove PPE and dispose of it as hazardous waste. Wash hands thoroughly.

Report the spill to your supervisor or EHS department.

Protocol 3: Waste Collection and Disposal

Segregation: This compound is a halogenated organic substance. All waste containing it

must be collected in a designated "Halogenated Organic Waste" stream.[15][16] Do NOT mix

with non-halogenated waste, as this significantly increases disposal costs and complexity.

[17]
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Container: Use only approved, leak-proof hazardous waste containers with screw-top caps.

[17] Ensure the container is chemically compatible.

Labeling: Label the waste container with the words "Hazardous Waste" and the full chemical

name "Waste 3-(2,2,2-trifluoroethoxy)aniline" as soon as the first drop of waste is added.

[16] List all other components and their approximate percentages.

Accumulation: Keep the waste container closed at all times except when adding waste.[16]

Store it in a designated satellite accumulation area within the lab.

Disposal: Once the container is full, arrange for pickup through your institution's EHS

department. Do not dispose of this chemical down the drain or in regular trash.[11] All

disposal must comply with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://cameochemicals.noaa.gov/chemical/2485
https://nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://www.canbipharm.com/uploads/chemicals/pdf/Oakwood831-75-4.pdf
https://sds.fluorochem.co.uk/eng/sds_F751197_en.pdf
https://ipo.rutgers.edu/rehs/sop/Aniline
https://cameochemicals.noaa.gov/chemical/3503
https://archpdfs.lps.org/Chemicals/Aniline.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17208~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:36:32~~4-(Trifluoromethoxy
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10582651&lang=EN
https://www.fishersci.com/store/msds?partNumber=AC119285000&countryCode=US&language=en
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-2-fluoroaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AC297640250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1214658091_4-FLUOROANILINE-CASNO-371-40-4-MSDS.pdf
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=448&toxid=79
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=448&toxid=79
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/product/b172331#safety-handling-and-disposal-of-3-2-2-2-trifluoroethoxy-aniline
https://www.benchchem.com/product/b172331#safety-handling-and-disposal-of-3-2-2-2-trifluoroethoxy-aniline
https://www.benchchem.com/product/b172331#safety-handling-and-disposal-of-3-2-2-2-trifluoroethoxy-aniline
https://www.benchchem.com/product/b172331#safety-handling-and-disposal-of-3-2-2-2-trifluoroethoxy-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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